Cas no 40301-06-2 (Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI))

• Product Name: Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI)
• CAS No: 40301-06-2
• MF: C₂₁H₁₆N₂Na₂O₇S₂
• MW: 518.470484733582
• CID: 326783
• PubChem ID: 5706730
• Update Time: 2025-04-19

Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI)
• 4-AMINO-4'-BENZAMIDOSTILBENE-2,2'-DISULFONIC ACID, DISODIUM SALT
• 5-AMINO-2-[2-[4-(BENZOYLAMINO)-2-SULFOPHENYL]ETHENYL]-BENZENESULFONIC ACID, DISODIUM SALT
• MBDS
• MBDS,DISODIUM SALT
• disodium;5-amino-2-[(E)-2-(4-benzamido-2-sulfonatophenyl)ethenyl]benzenesulfonate
• 40301-06-2
• 4-Amino-4'-benzamidostilbene-2,2'-disulfonic acid disodium salt (MBDS)
• 4-Amino-4'-benzamidostilbene-2,2'-disulfonic acid disodium salt(mbds)

• Inchi： 1S/C21H18N2O7S2.2Na/c22-17-10-8-14(19(12-17)31(25,26)27)6-7-15-9-11-18(13-20(15)32(28,29)30)23-21(24)16-4-2-1-3-5-16;;/h1-13H,22H2,(H,23,24)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b7-6+;;
• InChI Key： QVHRNVLNGHIBRL-KMXZHCNGSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])N)NC(C1C=CC=CC=1)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 518.01900
• Monoisotopic Mass: 518.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 860
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186A^2

Experimental Properties

• PSA: 186.28000
• LogP: 5.31550